Cas no 1448140-62-2 ((2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 1448140-62-2
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6068550
• PubChem ID: 71788681
• Update Time: 2025-08-03

(2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide
• (E)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-3-thiophen-3-ylprop-2-enamide
• (E)-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-3-(thiophen-3-yl)acrylamide
• AKOS024538190
• F6200-3186
• 1448140-62-2
• (2E)-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide

• Inchi： 1S/C18H18N2O2S/c1-20-11-15(14-4-2-3-5-16(14)20)17(21)10-19-18(22)7-6-13-8-9-23-12-13/h2-9,11-12,17,21H,10H2,1H3,(H,19,22)/b7-6+
• InChI Key： UXLMBOZCKMQQHB-VOTSOKGWSA-N
• SMILES： C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)(=O)/C=C/C1C=CSC=1

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5Ų

Additional information on (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide (CAS No. 1448140-62-2)

The compound (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide (CAS No. 1448140-62-2) represents an intriguing molecular structure that combines indole and thiophene moieties through an α-hydroxyamide linker. This unique architecture has drawn significant attention from medicinal chemists and researchers exploring novel bioactive compounds. The presence of both 1-methyl-1H-indol-3-yl and thiophen-3-yl groups in this molecule suggests potential interactions with biological targets, making it particularly interesting for pharmaceutical development.

From a chemical perspective, (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide exhibits several noteworthy features. The E-configuration of the propenamide double bond contributes to the molecule's overall geometry, while the secondary alcohol functionality provides a potential site for further derivatization. The molecular weight of this compound is approximately 340.42 g/mol, with calculated logP values indicating moderate lipophilicity - a property often desirable for drug-like molecules.

Recent scientific literature reveals growing interest in indole-thiophene hybrids like CAS 1448140-62-2, particularly in the context of neurological research. The structural similarity of the indole moiety to serotonin and melatonin has prompted investigations into potential CNS activity. Meanwhile, the thiophene component may contribute to metabolic stability and binding affinity. Researchers are actively exploring whether this molecular framework could offer advantages over existing therapeutic agents.

The synthesis of (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide typically involves multi-step organic transformations. A common approach begins with protection of the indole nitrogen, followed by formylation at the 3-position. Subsequent Grignard reaction introduces the hydroxyethyl side chain, while the thiophene acrylamide portion is prepared separately via Horner-Wadsworth-Emmons olefination. Final coupling and deprotection yield the target molecule with the characteristic (2E)-configuration.

Analytical characterization of CAS 1448140-62-2 employs standard techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Solubility studies show moderate dissolution in common organic solvents like DMSO, methanol, and acetonitrile, with limited water solubility - a factor that must be considered in biological testing protocols.

In pharmacological screening, preliminary data suggests that (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide may interact with certain G-protein coupled receptors, though specific target engagement profiles remain under investigation. The molecule's potential to cross the blood-brain barrier, suggested by its calculated properties, makes it particularly interesting for neuropharmacology applications. Research groups are currently evaluating its effects in various in vitro and in vivo models.

The commercial availability of CAS 1448140-62-2 has increased in recent years, reflecting growing research interest. Current market analysis indicates steady demand from academic institutions and pharmaceutical companies engaged in early-stage drug discovery. Suppliers typically offer the compound in milligram to gram quantities, with purity specifications generally exceeding 95% by HPLC. Pricing trends show moderate stability, though costs may vary significantly based on scale and supplier reputation.

From a safety perspective, standard laboratory precautions are recommended when handling (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide. While comprehensive toxicological data remains limited, prudent practice suggests using appropriate personal protective equipment including gloves and safety glasses. Material Safety Data Sheets (MSDS) provided by manufacturers should be carefully reviewed prior to use, particularly regarding storage conditions and incompatibilities.

Future research directions for CAS 1448140-62-2 may include structure-activity relationship (SAR) studies to optimize pharmacological properties, formulation development to address solubility limitations, and more extensive preclinical evaluation. The compound's unique scaffold presents opportunities for medicinal chemistry innovation, potentially leading to novel therapeutic agents. Patent literature reveals increasing activity around related structures, suggesting competitive interest in this chemical space.

For researchers considering (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide for their work, several practical considerations emerge. The compound's stability profile suggests that short-term storage at room temperature may be acceptable, though long-term preservation likely requires refrigeration. Analytical methods should account for potential isomerization of the double bond under certain conditions. Collaboration with experienced synthetic chemists may be beneficial for custom modifications or scale-up needs.

The scientific community continues to explore the potential of indole-containing compounds like CAS 1448140-62-2, with particular attention to their privileged structures in medicinal chemistry. As understanding of this molecule's biological interactions grows, so too does its potential value as a research tool or lead compound. Current investigations focus on elucidating its mechanism of action and therapeutic potential across various disease areas.

In conclusion, (2E)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-3-(thiophen-3-yl)prop-2-enamide represents a fascinating case study in modern medicinal chemistry. Its unique combination of structural features, emerging biological data, and research applications position it as a compound of significant interest to both academic and industrial researchers. As the scientific understanding of this molecule evolves, so too will its potential contributions to advancing human health and scientific knowledge.